7-Chloro-5-(2-fluorophenyl)-alpha-(hydroxyimino)-3H-1,4-benzodiazepine-2-acetic Acid Methyl Ester
7-Chloro-5-(2-fluorophenyl)-alpha-(hydroxyimino)-3H-1,4-benzodiazepine-2-acetic Acid Methyl Ester
Brand Name:
Vulcanchem
CAS No.:
59468-41-6
VCID:
VC20859046
InChI:
InChI=1S/C18H13ClFN3O3/c1-26-18(24)17(23-25)15-9-21-16(11-4-2-3-5-13(11)20)12-8-10(19)6-7-14(12)22-15/h2-8,25H,9H2,1H3/b23-17-
SMILES:
COC(=O)C(=NO)C1=NC2=C(C=C(C=C2)Cl)C(=NC1)C3=CC=CC=C3F
Molecular Formula:
C18H13ClFN3O3
Molecular Weight:
373.8 g/mol
7-Chloro-5-(2-fluorophenyl)-alpha-(hydroxyimino)-3H-1,4-benzodiazepine-2-acetic Acid Methyl Ester
CAS No.: 59468-41-6
Cat. No.: VC20859046
Molecular Formula: C18H13ClFN3O3
Molecular Weight: 373.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 59468-41-6 |
|---|---|
| Molecular Formula | C18H13ClFN3O3 |
| Molecular Weight | 373.8 g/mol |
| IUPAC Name | methyl (2Z)-2-[7-chloro-5-(2-fluorophenyl)-3H-1,4-benzodiazepin-2-yl]-2-hydroxyiminoacetate |
| Standard InChI | InChI=1S/C18H13ClFN3O3/c1-26-18(24)17(23-25)15-9-21-16(11-4-2-3-5-13(11)20)12-8-10(19)6-7-14(12)22-15/h2-8,25H,9H2,1H3/b23-17- |
| Standard InChI Key | VIIHKAMRDULPDF-ICFOKQHNSA-N |
| Isomeric SMILES | COC(=O)/C(=C/1\CN=C(C2=C(N1)C=CC(=C2)Cl)C3=CC=CC=C3F)/N=O |
| SMILES | COC(=O)C(=NO)C1=NC2=C(C=C(C=C2)Cl)C(=NC1)C3=CC=CC=C3F |
| Canonical SMILES | COC(=O)C(=C1CN=C(C2=C(N1)C=CC(=C2)Cl)C3=CC=CC=C3F)N=O |
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